Cas no 55306-03-1 (Sericic acid)

• Product Name: Sericic acid
• CAS No: 55306-03-1
• MF: C₃₀H₄₈O₆
• MW: 504.698530197144
• MDL: MFCD24849375
• CID: 375929
• PubChem ID: 124214
• Update Time: 2025-04-23

Sericic acid Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 2,3,19,23-tetrahydroxy-, (2a,3b,4b,19a)-
• arjungenin
• sericic acid
• Sericic acid, >=95% (LC/MS-ELSD)
• (1S,4aR,6aR,6aS,6bR,8aR,9S,10R,11R,12aR,14bS)-1,10,11-trihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• CS-0105866
• Olean-12-en-28-oic acid, 2,3,19,23-tetrahydroxy-, (2alpha,3beta,4beta,19alpha)-
• HY-126607
• (2alpha,3beta,4beta,19alpha)-2,3,19,23-Tetrahydroxyolean-12-en-28-oic acid
• SCHEMBL5799851
• DTXSID40970632
• CHEMBL1078651
• 2,3,19,23-Tetrahydroxyolean-12-en-28-oic acid
• AKOS040763084
• HB4081
• 55306-03-1
• (2a,3ss,4ss,19a)-2,3,19,23-Tetrahydroxyolean-12-en-28-oic Acid
• (1S,4AR,6AS,6BR,8AR,9S,10R,11R,12AR,12BR,14BS)-1,10,11-TRIHYDROXY-9-(HYDROXYMETHYL)-2,2,6A,6B,9,12A-HEXAMETHYL-1,3,4,5,6,7,8,8A,10,11,12,12B,13,14B-TETRADECAHYDROPICENE-4A-CARBOXYLIC ACID
• DTXCID701398160
• G91183
• Olean-12-en-28-oic acid, 2,3,19,23-tetrahydroxy-, (2.alpha.,3.beta.,4.beta.,19.alpha.)-
• Sericic acid

• MDL： MFCD24849375
• Inchi： 1S/C30H48O6/c1-25(2)11-13-30(24(35)36)14-12-28(5)17(21(30)23(25)34)7-8-20-26(3)15-18(32)22(33)27(4,16-31)19(26)9-10-29(20,28)6/h7,18-23,31-34H,8-16H2,1-6H3,(H,35,36)/t18-,19-,20-,21-,22+,23+,26+,27-,28-,29-,30+/m1/s1
• InChI Key： IFIQVSCCFRXSJV-GOVAGAJPSA-N
• SMILES： O[C@H]1[C@@H](C[C@@]2(C)[C@H]([C@@]1(C)CO)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)[C@H]([C@H]4C3=CC[C@@H]12)O)O

Computed Properties

• Exact Mass: 504.34508925g/mol
• Monoisotopic Mass: 504.34508925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 2
• Complexity: 975
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: 4.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 639.3±55.0 °C at 760 mmHg
• Flash Point: 354.5±28.0 °C
• Vapor Pressure: 0.0±4.3 mmHg at 25°C

Sericic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Sericic acid

Introduction to Sericic acid (CAS No. 55306-03-1) and Its Emerging Applications in Chemical and Pharmaceutical Research

Sericic acid, with the chemical formula C₆H₈O₄, is a significant compound in the realm of organic chemistry and pharmaceutical innovation. Its CAS number, 55306-03-1, uniquely identifies it in scientific literature and industrial applications. This introduction delves into the multifaceted roles of Sericic acid, emphasizing its relevance in contemporary research, particularly in the development of novel therapeutic agents and advanced material science.

The chemical structure of Sericic acid features a carboxylic acid group and hydroxyl groups, which contribute to its versatility as a reagent and intermediate in synthetic chemistry. The presence of these functional groups allows for diverse chemical modifications, making it a valuable precursor in the synthesis of complex molecules. Recent studies have highlighted its potential in facilitating the development of biodegradable polymers, which are increasingly sought after for their environmental benefits and medical applications.

In the pharmaceutical sector, Sericic acid has garnered attention for its role in drug delivery systems. Researchers are exploring its use as a stabilizing agent in formulations designed to enhance the bioavailability of active pharmaceutical ingredients (APIs). The compound's ability to form stable complexes with APIs ensures prolonged drug release, improving therapeutic efficacy. Furthermore, its compatibility with various solvent systems makes it an attractive candidate for oral, injectable, and topical medications.

One of the most compelling aspects of Sericic acid is its application in nanotechnology. The compound's molecular properties enable it to act as a capping agent in the synthesis of metal nanoparticles, such as gold and silver. These nanoparticles exhibit remarkable catalytic and antimicrobial properties, opening doors for applications in wound healing, dental care, and antimicrobial coatings. The precision with which Sericic acid can control nanoparticle size and morphology underscores its importance in advancing nanomaterial-based therapies.

Recent advancements in green chemistry have positioned Sericic acid as a sustainable alternative to traditional synthetic reagents. Its biodegradability and low toxicity profile align with the growing demand for eco-friendly chemical processes. Researchers are investigating its use in enzymatic reactions, where it serves as a cofactor to enhance reaction efficiency. This aligns with the broader goal of reducing the environmental footprint of pharmaceutical manufacturing.

The role of Sericic acid in regenerative medicine is another area of active research. Studies have demonstrated its potential to promote cell proliferation and tissue regeneration when incorporated into biomaterial scaffolds. Its ability to mimic extracellular matrix components facilitates cell adhesion and growth, making it a promising candidate for tissue engineering applications. These findings hold significant implications for treating injuries and degenerative diseases.

Moreover, Sericic acid has shown promise in the field of photodynamic therapy (PDT). When combined with photosensitizing agents, it enhances the generation of reactive oxygen species (ROS), which are critical for destroying cancerous cells. The compound's ability to optimize ROS production while minimizing side effects makes it a valuable tool in developing next-generation cancer treatments. Clinical trials are currently underway to evaluate its efficacy in various cancer types.

The industrial applications of Sericic acid extend beyond pharmaceuticals and nanotechnology. It is widely used as an additive in food processing due to its chelating properties, which help prevent metal ion contamination. Additionally, its role as a corrosion inhibitor has been explored in automotive coatings and industrial machinery maintenance. These diverse applications underscore the compound's broad utility across multiple sectors.

In conclusion, Sericic acid (CAS No. 55306-03-1) stands out as a versatile compound with far-reaching implications in scientific research and industrial applications. Its unique chemical properties enable its use in drug delivery systems, nanotechnology, green chemistry, regenerative medicine, photodynamic therapy, and beyond. As research continues to uncover new possibilities for this compound, its significance is poised to grow even further, driving innovation across multiple disciplines.